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Compound of Interest

Compound Name: WYC-210

Cat. No.: B10824839 Get Quote

BNC210 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and stability of BNC210 in

common research solutions.

Frequently Asked Questions (FAQs)
Q1: What is BNC210 and what is its mechanism of action?

A1: BNC210, also known as Soclenicant or IW-2143, is an investigational small molecule that

functions as a selective negative allosteric modulator (NAM) of the alpha-7 nicotinic

acetylcholine receptor (α7 nAChR).[1][2][3][4] It is being developed for the treatment of anxiety

and stressor-related disorders.[2][5] Its mechanism does not involve direct binding to the

acetylcholine site but rather modulates the receptor's activity from a different site, which helps

in avoiding sedation or addiction potential seen with other anxiolytics.[2][6][7]

Q2: What are the different formulations of BNC210 used in research and clinical trials?

A2: BNC210 has been studied in a few formulations. Early clinical trials used an aqueous liquid

suspension.[2][3][6] However, this formulation showed slow and solubility-limited absorption,

which was also affected by food.[2][6] To overcome these limitations, a new solid oral tablet

formulation with improved bioavailability and more rapid absorption has been developed and is

being used in more recent Phase 2 and 3 clinical trials.[2][5][6]
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Q3: Is BNC210 soluble in aqueous buffers like PBS?

A3: BNC210 is reported to be insoluble in water and ethanol.[4] While specific data for PBS is

not available, its insolubility in water suggests poor solubility in aqueous buffers. For in vivo

studies in rodents, it has been prepared in an aqueous vehicle containing suspending and

solubilizing agents like hydroxypropylmethyl cellulose, benzyl alcohol, and Tween 80.[8]

BNC210 Solubility
The solubility of BNC210 can be challenging. Below is a summary of solubility data from

various suppliers and research articles. It is crucial to use fresh, high-purity solvents, as

hygroscopic solvents like DMSO can have a significant impact on solubility.[9]
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Solvent/Vehicle
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

In Vitro Solvents

DMSO 125 mg/mL 393.85 mM

Sonication is

recommended for

dissolution.[1]

DMSO 63 mg/mL 198.5 mM

Use of fresh DMSO is

advised as moisture

can reduce solubility.

[4]

DMSO 10 mg/mL 23.90 mM
Ultrasonic assistance

may be needed.[9]

Water Insoluble - [4]

Ethanol Insoluble - [4]

In Vivo Formulations

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

4 mg/mL 12.6 mM
Sonication is

recommended.[1]

0.5% w/v HPMC +

0.5% v/v Benzyl

Alcohol + 0.4% v/v

Tween 80 (in water)

Up to 30 mg/mL ~94.5 mM

Used for oral

administration in rats.

At 0.5 mg/kg, it forms

a solution, while at 5

and 100 mg/kg, it

forms fine yellow

suspensions.[8]

CMC-Na ≥5 mg/ml ≥15.75 mM

Forms a

homogeneous

suspension for oral

administration.[4]
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BNC210 Stability and Storage
Proper storage is critical to maintain the integrity of BNC210.

Form
Storage
Temperature

Duration Notes

Powder -20°C 3 years [1][4][9]

In Solvent (e.g.,

DMSO)
-80°C 1 year

Aliquot stock solutions

to avoid repeated

freeze-thaw cycles.[1]

[4]

-80°C 6 months [9]

-20°C 1 month [4][9]

Experimental Protocols and Workflows
BNC210 Signaling Pathway
BNC210 acts as a negative allosteric modulator of the α7 nAChR. This means it doesn't block

the main binding site for acetylcholine (ACh) but instead binds to a separate, allosteric site.

This binding event changes the receptor's shape, reducing its ability to open in response to

ACh. The result is a decrease in the influx of sodium (Na+) and calcium (Ca2+) ions, which

dampens neuronal excitability.

Postsynaptic Neuron

α7 nAChR Na+/Ca2+ Influx
Opens Decreased Neuronal

Excitability
Leads to

Acetylcholine (ACh)
Activates

BNC210
Inhibits (Allosterically)

Click to download full resolution via product page

Caption: BNC210's negative allosteric modulation of the α7 nAChR.
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General Experimental Workflow
This workflow outlines the key steps for preparing BNC210 solutions for research applications.

Working Solution Preparation

Start: BNC210 Powder

1. Weigh Powder Accurately

2. Select Appropriate Solvent
(e.g., fresh DMSO)

3. Dissolve BNC210
- Vortex

- Sonicate if needed

4. Prepare Concentrated
Stock Solution

5. Aliquot and Store
Stock at -80°C

In Vitro Dilution
(e.g., with media)

For In Vitro Use

In Vivo Formulation
(e.g., with vehicle)

For In Vivo Use

End: Use in Experiment
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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